N-[6-(methoxymethyl)pyrimidin-4-yl]spiro[chromene-2,4'-piperidine]-1'-carboxamide

• IUPAC Name: N-[6-(methoxymethyl)pyrimidin-4-yl]spiro[chromene-2,4'-piperidine]-1'-carboxamide
• InChI: InChI=1S/C20H22N4O3/c1-26-13-16-12-18(22-14-21-16)23-19(25)24-10-8-20(9-11-24)7-6-15-4-2-3-5-17(15)27-20/h2-7,12,14H,8-11,13H2,1H3,(H,21,22,23,25)
• InChI Key: FPBMZLIJOQBMBG-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC(=NC=N1)NC(=O)N2CCC3(CC2)C=CC4=CC=CC=C4O3
• Molecular Formula: C20H22N4O3
• Molecular Weight: 366.4 g/mol

Description

N-[6-(methoxymethyl)pyrimidin-4-yl]spiro[chromene-2,4’-piperidine]-1’-carboxamide is a complex organic compound that features a spiro linkage between a chromene and a piperidine ring, with a pyrimidine moiety attached

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[6-(methoxymethyl)pyrimidin-4-yl]spiro[chromene-2,4’-piperidine]-1’-carboxamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes:

Formation of the Chromene Ring: This can be achieved through a condensation reaction between a suitable phenol and an aldehyde under acidic conditions to form the chromene backbone.

Spirocyclization: The chromene intermediate is then subjected to spirocyclization with a piperidine derivative. This step often requires a catalyst such as a Lewis acid (e.g., BF3·Et2O) to facilitate the formation of the spiro linkage.

Introduction of the Pyrimidine Moiety: The pyrimidine ring is introduced via a nucleophilic substitution reaction, where a pyrimidine derivative reacts with the spiro intermediate.

Methoxymethylation: The final step involves the methoxymethylation of the pyrimidine ring, typically using methoxymethyl chloride in the presence of a base like triethylamine.

Industrial Production Methods

For industrial-scale production, the process is optimized for higher yields and purity. This often involves:

Continuous Flow Chemistry: Utilizing continuous flow reactors to improve reaction efficiency and scalability.

Catalyst Optimization: Employing more efficient and recyclable catalysts to reduce costs and environmental impact.

Purification Techniques: Advanced purification methods such as crystallization, chromatography, and recrystallization to ensure high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-[6-(methoxymethyl)pyrimidin-4-yl]spiro[chromene-2,4’-piperidine]-1’-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide, potentially leading to the formation of carboxylic acids or ketones.

Reduction: Reduction reactions using hydrogen gas in the presence of a palladium catalyst can reduce double bonds or nitro groups within the molecule.

Substitution: Nucleophilic substitution reactions can occur at the pyrimidine ring, where nucleophiles such as amines or thiols replace the methoxymethyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3), under acidic or basic conditions.

Reduction: Hydrogen gas (H2) with palladium on carbon (Pd/C) as a catalyst.

Substitution: Methoxymethyl chloride (MOMCl) with bases like triethylamine (TEA).

Major Products

Oxidation: Carboxylic acids, ketones.

Reduction: Alcohols, amines.

Substitution: Various substituted pyrimidine derivatives.

Scientific Research Applications

N-[6-(methoxymethyl)pyrimidin-4-yl]spiro[chromene-2,4’-piperidine]-1’-carboxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial, antiviral, and anticancer properties.

Medicine: Explored for its therapeutic potential in treating diseases such as cancer, due to its ability to interact with specific molecular targets.

Industry: Utilized in the development of new pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-[6-(methoxymethyl)pyrimidin-4-yl]spiro[chromene-2,4’-piperidine]-1’-carboxamide involves its interaction with various molecular targets, including:

Enzyme Inhibition: The compound may inhibit specific enzymes involved in disease pathways, such as kinases or proteases.

Receptor Binding: It can bind to receptors on cell surfaces, modulating signal transduction pathways.

DNA Interaction: The compound may intercalate into DNA, affecting transcription and replication processes.

Comparison with Similar Compounds

Similar Compounds

Spiro[chromane-2,4’-piperidine]-4(3H)-one: Shares the spiro linkage but lacks the pyrimidine moiety.

N-(4-pyrimidinyl)chromene derivatives: Similar pyrimidine-chromene structure but without the spiro linkage.

Methoxymethylpyrimidine derivatives: Contain the methoxymethyl group but differ in the rest of the structure.

Uniqueness

N-[6-(methoxymethyl)pyrimidin-4-yl]spiro[chromene-2,4’-piperidine]-1’-carboxamide is unique due to its combination of a spiro linkage, a chromene ring, and a methoxymethyl-substituted pyrimidine moiety. This unique structure may confer specific biological activities not seen in other similar compounds, making it a valuable target for further research and development.